Cas no 2097917-43-4 (N-{1-6-(trifluoromethyl)pyridine-3-carbonylazetidin-3-yl}pyrimidin-4-amine)

• Product Name: N-{1-6-(trifluoromethyl)pyridine-3-carbonylazetidin-3-yl}pyrimidin-4-amine
• CAS No: 2097917-43-4
• MF: C₁₄H₁₂F₃N₅O
• MW: 323.273192405701
• CID: 6580434
• PubChem ID: 126853422
• Update Time: 2025-06-12

N-{1-6-(trifluoromethyl)pyridine-3-carbonylazetidin-3-yl}pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-{1-6-(trifluoromethyl)pyridine-3-carbonylazetidin-3-yl}pyrimidin-4-amine
• N-{1-[6-(trifluoromethyl)pyridine-3-carbonyl]azetidin-3-yl}pyrimidin-4-amine
• AKOS032467197
• F6550-6812
• 2097917-43-4
• [3-(pyrimidin-4-ylamino)azetidin-1-yl]-[6-(trifluoromethyl)pyridin-3-yl]methanone

• Inchi： 1S/C14H12F3N5O/c15-14(16,17)11-2-1-9(5-19-11)13(23)22-6-10(7-22)21-12-3-4-18-8-20-12/h1-5,8,10H,6-7H2,(H,18,20,21)
• InChI Key： WZWDSNCXZIZMFQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C=N1)C(N1CC(C1)NC1C=CN=CN=1)=O)(F)F

Computed Properties

• Exact Mass: 323.09939451g/mol
• Monoisotopic Mass: 323.09939451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 71Ų

Additional information on N-{1-6-(trifluoromethyl)pyridine-3-carbonylazetidin-3-yl}pyrimidin-4-amine

Recent Advances in the Study of N-{1-6-(trifluoromethyl)pyridine-3-carbonylazetidin-3-yl}pyrimidin-4-amine (CAS: 2097917-43-4)

The compound N-{1-6-(trifluoromethyl)pyridine-3-carbonylazetidin-3-yl}pyrimidin-4-amine (CAS: 2097917-43-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and preclinical efficacy.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific kinase targets involved in inflammatory and oncogenic pathways. Structural analysis reveals that the trifluoromethylpyridine moiety enhances binding affinity, while the azetidinyl-pyrimidine core contributes to selective target engagement. These features make it a promising candidate for further drug development.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key signaling pathways, such as the JAK-STAT and PI3K-AKT cascades. Notably, its pharmacokinetic profile shows favorable oral bioavailability and metabolic stability, addressing common challenges in small-molecule therapeutics. Researchers have also explored its potential in combination therapies, showing synergistic effects with existing oncology drugs.

Despite these advancements, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Ongoing research aims to refine its chemical structure and evaluate its safety profile in advanced preclinical models. The findings to date underscore the compound's potential as a versatile scaffold for developing next-generation therapeutics.

Future directions include expanding its application to other disease areas, such as autoimmune disorders and neurodegenerative diseases, where kinase modulation plays a critical role. Collaborative efforts between academic and industrial researchers are expected to accelerate its translation into clinical trials.